2-(cyclopropylmethoxy)-N-(2-methoxyphenethyl)isonicotinamide
Description
2-(cyclopropylmethoxy)-N-(2-methoxyphenethyl)isonicotinamide, also known as CPI-1189, is a novel drug compound that has been studied for its potential therapeutic applications. CPI-1189 is a small molecule that belongs to the class of isonicotinamides, which are known for their diverse biological activities.
Scientific Research Applications
Intramolecular Coupling and Cyclization
Isonicotinamides, including compounds related to 2-(cyclopropylmethoxy)-N-(2-methoxyphenethyl)isonicotinamide, have been studied for their ability to undergo cyclization induced by an electrophile, leading to the formation of spirocyclic or doubly spirocyclic compounds through a doubly dearomatising intramolecular coupling process. This research highlights their potential in synthesizing complex molecular architectures, contributing to the development of novel compounds with interesting properties (Brice & Clayden, 2009).
Potential PET Agents for Imaging
Studies have synthesized carbon-11-labeled isonicotinamides, closely related to 2-(cyclopropylmethoxy)-N-(2-methoxyphenethyl)isonicotinamide, as potential positron emission tomography (PET) agents. These agents are aimed at imaging GSK-3 enzyme activity in Alzheimer's disease, demonstrating the compound's potential application in medical imaging and diagnostics, particularly in neurodegenerative diseases (Gao, Wang, & Zheng, 2017).
Co-crystal Formation and Phase Transitions
Research into the co-crystallization properties of isonicotinamide with cyclic carboxylic acids has illustrated the capacity of such compounds to form complex co-crystal structures with applications in material science. These structures exhibit high Z′ values, stoichiometric variations, polymorphism, and phase transitions, showcasing the utility of isonicotinamide derivatives in developing new materials with tailored properties (Lemmerer & Fernandes, 2012).
Temperature-Induced Phase Transition Studies
The study of temperature-induced first-order displacive phase transitions in isonicotinamide co-crystals reveals the potential of such compounds in the design of materials sensitive to thermal changes. This research can contribute to the development of temperature-responsive materials for various applications, including smart packaging and controlled release systems (Chia & Quah, 2017).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-[2-(2-methoxyphenyl)ethyl]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-23-17-5-3-2-4-15(17)8-11-21-19(22)16-9-10-20-18(12-16)24-13-14-6-7-14/h2-5,9-10,12,14H,6-8,11,13H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRGAYWGCJUUSGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2=CC(=NC=C2)OCC3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopropylmethoxy)-N-(2-methoxyphenethyl)isonicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl (5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate](/img/structure/B2781839.png)
![3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/no-structure.png)
![N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride](/img/structure/B2781849.png)
![4-(2,4-Dichlorophenyl)-2-(4-methylpiperazin-1-yl)-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile](/img/structure/B2781851.png)
![N-(3-chloro-4-methylphenyl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide](/img/structure/B2781852.png)
